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Compound of Interest

Compound Name: tert-Butyl allylcarbamate

Cat. No.: B153503

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes. This
document provides immediate, essential safety and logistical information for the handling of
tert-Butyl allylcarbamate (CAS No. 78888-18-3), including detailed operational and disposal
protocols.

Hazard Identification and Safety Data Summary

tert-Butyl allylcarbamate is classified as a combustible liquid that causes skin and serious
eye irritation.[1] It may also cause respiratory irritation.[2] It is crucial to handle this chemical
with appropriate safety measures to minimize exposure and risk.
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Parameter

Value

Source

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[2]

Signal Word Warning [1][2]
Physical State Solid or Liquid [31[4]
Appearance Off-white Solid [4]
Melting Point 36-38 °C [3]
Boiling Point No information available [4]
Flash Point 79 °C (174.2 °F) - closed cup [3]
Density 0.938 g/mL at 25 °C [3]

Storage Temperature

Store in a cool, dry, well-
ventilated place away from

heat, sparks, and flame.

[1]2]

Incompatible Materials

Strong oxidizing agents,

Strong acids.

[1]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOXx).

[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling tert-Butyl
allylcarbamate to prevent exposure.
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Protection Type

Recommendation

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles conforming to EN166
or OSHA's eye and face
protection regulations in 29
CFR 1910.133.

To protect against splashes
and eye contact which can

cause serious irritation.[1][4][5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). A lab coat
or long-sleeved clothing should

be worn.

To prevent skin contact which
can cause irritation.[2][5] Users
should consult glove
manufacturer
recommendations for
breakthrough time and

thickness.

Respiratory Protection

Not typically required under
normal laboratory conditions
with adequate ventilation (e.g.,
in a fume hood). If dusts are
generated or ventilation is
inadequate, a NIOSH-
approved respirator is

recommended.

To prevent inhalation which
may cause respiratory tract
irritation.[2][5]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of tert-Butyl allylcarbamate from receipt to

experimental use.

e Preparation:

o Before handling, ensure that an eyewash station and safety shower are readily accessible.

[1]

o Visually inspect the container for any signs of damage or leaks.
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o Don the appropriate PPE as specified in the table above.

o All handling procedures should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[2]

e Handling and Use:

o When weighing the solid, do so within a ventilated enclosure to minimize dust generation.

[5]
o Use a spatula for careful transfer of the material. Avoid creating dust clouds.[5]
o Keep the container tightly closed when not in use.[2]
o Avoid contact with skin, eyes, and clothing.[2]
o Avoid ingestion and inhalation.[1]

o Keep away from open flames, hot surfaces, and sources of ignition as it is a combustible
liquid.[1]

o Wash hands thoroughly after handling, before breaks, and immediately after the task is
complete.[1][2]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o Keep away from heat, sparks, and flame.[1]

o Store separately from incompatible materials such as strong oxidizing agents and strong
acids.[1]

Disposal Plan

Proper disposal of tert-Butyl allylcarbamate and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Solid Waste: Collect any unused or waste tert-Butyl allylcarbamate in a clearly labeled,
sealed container designated for hazardous chemical waste.

o Liquid Waste: Solutions containing tert-Butyl allylcarbamate should be collected in a
designated, labeled hazardous waste container. Do not mix with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

o Contaminated Materials: Any materials that have come into contact with tert-Butyl
allylcarbamate, such as gloves, weighing paper, and disposable labware, should be
disposed of as hazardous waste.[5]

» Final Disposal:

o All waste containing tert-Butyl allylcarbamate must be disposed of through a licensed
professional waste disposal service.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal.[5]
o Do not dispose of down the drain or in regular trash.[5]

Emergency Procedures

o Spill Response: In the event of a spill, prompt and appropriate action is necessary. The
following workflow outlines the general procedure for handling a chemical spill.
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Caption: Workflow for handling a chemical spill.
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o First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get medical attention if irritation persists.[2]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1]

o Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Get medical attention.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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